Cas no 2225151-94-8 (2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid)

• Product Name: 2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid
• CAS No: 2225151-94-8
• MF: C₁₂H₁₇BBrNO₂
• MW: 297.98
• CID: 5144552
• PubChem ID: 133555152
• Update Time: 2025-05-26

2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid
• 2225151-94-8
• (2-Bromo-4-(3-methylpiperidin-1-yl)phenyl)boronic acid

• Inchi： 1S/C12H17BBrNO2/c1-9-3-2-6-15(8-9)10-4-5-11(13(16)17)12(14)7-10/h4-5,7,9,16-17H,2-3,6,8H2,1H3
• InChI Key： LJVWIALLLLVWDN-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCCC(C)C2)C=C1Br)(O)O

Computed Properties

• Exact Mass: 297.05357g/mol
• Monoisotopic Mass: 297.05357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Additional information on 2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid

Comprehensive Overview of 2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid (CAS No. 2225151-94-8)

2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid (CAS No. 2225151-94-8) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its unique bromo-substituted phenylboronic acid structure, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery. The incorporation of a 3-methylpiperidine moiety enhances its potential for creating bioactive molecules targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

Recent advancements in heterocyclic chemistry have highlighted the importance of 2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid as a precursor for kinase inhibitors and GPCR modulators. Researchers investigating Alzheimer's disease pathways or cancer immunotherapy often explore derivatives of this compound due to its ability to form stable complexes with biomolecules. The boronic acid group enables selective binding to diols and other nucleophiles, making it valuable for proteolysis-targeting chimera (PROTAC) development—an emerging hotspot in targeted protein degradation therapeutics.

From a synthetic chemistry perspective, the CAS 2225151-94-8 compound exhibits remarkable stability under palladium-catalyzed conditions, addressing common challenges in aryl-aryl bond formation. Its electron-deficient bromophenyl segment facilitates sequential functionalization, while the methylpiperidine component introduces stereochemical diversity—a critical factor for optimizing drug bioavailability. These attributes explain its growing presence in patents related to JAK/STAT signaling inhibitors and neuroinflammatory agents, reflecting industry demand for next-generation small molecule drugs.

Environmental and handling considerations for 2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid follow standard protocols for organoboron compounds. While not classified as hazardous under GHS criteria, proper storage at 2-8°C under inert atmosphere is recommended to preserve its hydrolytic stability. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, with particular attention to the boronic acid dimerization equilibrium—a phenomenon extensively studied in medicinal chemistry quality control workflows.

The commercial availability of CAS 2225151-94-8 through specialized fine chemical suppliers has enabled rapid adoption in high-throughput screening platforms. Its structural features resonate with current fragment-based drug design (FBDD) approaches, where researchers prioritize molecular complexity and vectorial functionality. As the pharmaceutical industry shifts toward AI-driven molecular modeling, this compound's well-defined crystallographic parameters and computational predictability make it a frequent subject in quantum mechanics/molecular mechanics (QM/MM) simulations.

Future applications of 2-Bromo-4-(3-methylpiperidin-1-yl)phenylboronic acid may expand into bioconjugation chemistry for antibody-drug conjugates (ADCs) and PET tracer development, leveraging its radioprotective bromine atom. The compound's compatibility with continuous flow chemistry systems positions it favorably for green chemistry initiatives seeking to minimize organic solvent waste in API manufacturing. These multidisciplinary applications underscore its relevance in contemporary translational research bridging chemical biology and therapeutic development.